Cas no 500169-88-0 (4H-Thiopyran-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-6-(ethylthio)-)

• Product Name: 4H-Thiopyran-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-6-(ethylthio)-
• CAS No: 500169-88-0
• MF: C₁₇H₂₀OS₂
• MW: 304.470102310181
• CID: 1549072
• Update Time: 2024-08-24

4H-Thiopyran-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, 2-[4-(1,1-dimethylethyl)phenyl]-6-(ethylthio)-

• Inchi： 1S/C17H20OS2/c1-5-19-16-11-14(18)10-15(20-16)12-6-8-13(9-7-12)17(2,3)4/h6-11H,5H2,1-4H3
• InChI Key： OQTLQXRZBSPOIF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)(C)C)C=C2)SC(SCC)=CC(=O)C=1

Computed Properties

• Exact Mass: 304.0957

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 431.3±45.0 °C(Predicted)
• PSA: 17.07